Benzenamine, 4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluoro-

• CAS RN: 101463-63-2
• Molecular Formula: C13H8ClF4NO
• Molecular Weight: 305.65 g/mol
• IUPAC Name: 4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluoroaniline
• InChI: InChI=1S/C13H8ClF4NO/c14-9-5-7(13(16,17)18)1-4-12(9)20-8-2-3-11(19)10(15)6-8/h1-6H,19H2
• InChI Key: VJDSJZLFFLFXEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)N)F

Description

Benzenamine, 4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluoro- is a useful research compound. Its molecular formula is C13H8ClF4NO and its molecular weight is 305.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-hydroxyaniline (7.1 g) and potassium hydroxide (3.7 g, 85% pure) in dimethylsulphoxide (25 ml) was heated to 80° C. and treated with a solution of 1,2-dichloro-4-(trifluoromethyl)benzene (10.9 g) in dimethylsulphoxide (10 ml). The mixture was stirred at 90°-95° C. for 20 hours, after which time it was diluted with a mixture of water and dichloromethane. The organic phase was dried over sodium sulphate and evaporated down to give 3.6 g of the crude desired product as a brown oil.